(E)-N'-butylidene-3,4,5-trimethoxybenzohydrazide

• IUPAC Name: N-[(E)-butylideneamino]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C14H20N2O4/c1-5-6-7-15-16-14(17)10-8-11(18-2)13(20-4)12(9-10)19-3/h7-9H,5-6H2,1-4H3,(H,16,17)/b15-7+
• InChI Key: DYIAHTAFCHUDGK-VIZOYTHASA-N
• Canonical SMILES: CCCC=NNC(=O)C1=CC(=C(C(=C1)OC)OC)OC
• Isomeric SMILES: CCC/C=N/NC(=O)C1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

(E)-N'-butylidene-3,4,5-trimethoxybenzohydrazide, also known as BTB-1, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of hydrazide derivatives and has been found to exhibit various biological activities.

Scientific Research Applications

Synthesis and Bioactivity

A study by Linhong Jin et al. (2006) highlighted the synthesis of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide derivatives and their evaluation for antiproliferative activities against cancer cells. The compounds demonstrated effectiveness against PC3 cells and moderate activities against Bcap37 and BGC823 cells, showcasing the potential of these derivatives in cancer research (Linhong Jin et al., 2006).

Antifungal and Anti-HIV Activities

Further expanding the spectrum of biological activities, another study conducted by L. Yurttaş et al. (2016) synthesized new benzothiazole derivatives with hydrazone moiety, showcasing anticandidal activity against various Candida strains. This illustrates the compound's potential in combating fungal infections (L. Yurttaş et al., 2016). Additionally, Sana Aslam et al. (2014) investigated derivatives for anti-HIV-1 screening, with some compounds showing promising activities, indicating potential applications in antiviral therapy (Sana Aslam et al., 2014).

Structural and Molecular Studies

The work by M. Sirajuddin et al. (2013) on Schiff base compounds, including N'-substituted benzohydrazide derivatives, explored their antibacterial, antifungal, antioxidant, and cytotoxic activities. These compounds also demonstrated interaction with SS-DNA, suggesting their potential in therapeutic applications and as tools for molecular biology research (M. Sirajuddin et al., 2013).

Antimicrobial and Antioxidant Properties

Research by K. Karrouchi et al. (2021) on the synthesis, characterization, and molecular docking studies of (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide revealed potential anti-diabetic properties. The study provided insights into the structural basis for the biological activities of these derivatives (K. Karrouchi et al., 2021).